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Compound of Interest

Compound Name:
N-Acetyl-DL-phenylalanine beta-

naphthyl ester

Cat. No.: B556439 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Acetyl-DL-phenylalanine β-

naphthyl ester, a key chromogenic substrate used in the characterization and quantification of

serine proteases, particularly chymotrypsin. This document details its chemical structure,

physicochemical properties, and its application in enzymatic assays, providing a valuable

resource for researchers in biochemistry, drug discovery, and diagnostics.

Core Concepts
N-Acetyl-DL-phenylalanine β-naphthyl ester is a synthetic substrate designed for the specific

detection of chymotrypsin and other related serine proteases.[1][2][3] The enzymatic activity is

determined by the hydrolysis of the ester bond, which releases β-naphthol. This product can

then be coupled with a diazonium salt, such as Fast Blue B, to produce a distinctly colored azo

dye, allowing for the colorimetric quantification of enzyme activity.[1]

The structure of the molecule consists of the amino acid phenylalanine, which is N-acetylated

at its amino group, and a β-naphthyl group attached via an ester linkage to the carboxyl group.

[4] The N-acetylation protects the amino group from other enzymatic activities, while the

phenylalanine residue provides specificity for chymotrypsin-like proteases, which preferentially

cleave peptide bonds C-terminal to large hydrophobic residues.
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Chemical Structure and Identifiers
The chemical structure and key identifiers for N-Acetyl-DL-phenylalanine β-naphthyl ester are

summarized below.

Identifier Value

IUPAC Name
naphthalen-2-yl 2-acetamido-3-

phenylpropanoate[4]

Synonyms
APNE, N-Acetylphenylalanine beta-naphthyl

ester[4]

CAS Number 20874-31-1[5]

Molecular Formula C₂₁H₁₉NO₃[5]

Molecular Weight 333.38 g/mol [5]

SMILES String
CC(=O)NC(Cc1ccccc1)C(=O)Oc2ccc3ccccc3c2[

5]

InChI Key BBXRRTJNJCPGBU-UHFFFAOYSA-N[5]

Physicochemical Properties
Quantitative data on the physicochemical properties of N-Acetyl-DL-phenylalanine β-naphthyl

ester are limited. The following table summarizes the available information. It is important to

note that specific solubility and melting point data for the ester are not widely reported;

however, data for the related compound, N-Acetyl-L-phenylalanine, is provided for reference.
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Property Value Source

Appearance White to off-white powder [5]

Purity ≥98% (TLC) [5]

Storage Temperature 2-8°C [5]

Solubility of N-Acetyl-L-

phenylalanine in DMSO
Approximately 12 mg/mL [6]

Solubility of N-Acetyl-L-

phenylalanine in Dimethyl

Formamide

Approximately 16 mg/mL [6]

Solubility of N-Acetyl-L-

phenylalanine in Ethanol
Slightly soluble [6]

Solubility of N-Acetyl-L-

phenylalanine in PBS (pH 7.2)
Approximately 0.25 mg/mL [6]

Melting Point of N-Acetyl-L-

phenylalanine
171-173 °C [7]

Melting Point of N-Acetyl-DL-

phenylalanine
152-154 °C [7]

Experimental Applications: Enzymatic Assay of
Chymotrypsin
N-Acetyl-DL-phenylalanine β-naphthyl ester is predominantly used as a chromogenic substrate

for the assay of chymotrypsin activity. The enzymatic reaction and subsequent color

development are outlined below.

Principle of the Assay
The assay is based on a two-step reaction. First, chymotrypsin catalyzes the hydrolysis of N-

Acetyl-DL-phenylalanine β-naphthyl ester to yield N-acetyl-DL-phenylalanine and β-naphthol. In

the second step, the liberated β-naphthol is coupled with a diazonium salt (e.g., Fast Blue B) to

form a colored azo compound, which can be quantified spectrophotometrically.
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Enzymatic Assay Workflow

Step 1: Enzymatic Hydrolysis

Step 2: Colorimetric Detection

Step 3: Quantification
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Experimental Workflow Diagram

Reagent Preparation
(Substrate, Buffer, Enzyme)

Mix Reagents in Reaction Vessel

Incubate at Controlled Temperature

Terminate Reaction with TCA

Add Diazonium Salt for Color Development

Measure Absorbance with Spectrophotometer

Analyze Data (Standard Curve)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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